Cas no 12035-38-0 (nickel tin trioxide)

• Product Name: nickel tin trioxide
• CAS No: 12035-38-0
• MF: H₄NiOSn
• MW: 197.434560775757
• MDL: MFCD00054011
• CID: 86579
• Update Time: 2025-08-05

nickel tin trioxide Chemical and Physical Properties

Names and Identifiers

• nickel tin trioxide
• Nickel tin oxide dihydrate
• NICKEL TIN OXIDE
• NICKEL STANNATE
• NICKEL STANNATENICKEL STANNATENICKEL STANNATENICKEL STANNATE
• nickel(II) stannate
• Nickel tin oxide (NiSnO3)

• MDL： MFCD00054011
• Inchi： 1S/Ni.H2O.Sn.2H/h;1H2;;;
• InChI Key： LILXDLHKKQYIJP-UHFFFAOYSA-N
• SMILES： [Ni].[SnH2].O

Computed Properties

• Exact Mass: 225.82200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Black powder
• Density: g/cm3
• Melting Point: No data available
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Insoluble in water.
• PSA: 63.19000
• LogP: -0.73720
• Solubility: Not determined
• Vapor Pressure: No data available

nickel tin trioxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• TSCA：Yes
• Storage Condition：Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on nickel tin trioxide

Nickel Tin Trioxide: A Comprehensive Overview

Nickel tin trioxide, also known as nickel-tin trioxide and identified by the CAS number 12035-38-0, is a compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound, with the chemical formula NiSnO₃, is a ternary oxide that combines nickel, tin, and oxygen in a specific ratio. Its structure and composition make it a promising material for use in catalysis, electronics, and environmental applications.

The synthesis of nickel tin trioxide typically involves solid-state reactions or hydrothermal methods. Recent studies have focused on optimizing the synthesis conditions to achieve high-purity samples with controlled morphologies. For instance, researchers have explored the use of sol-gel techniques to synthesize nickel-tin trioxide nanoparticles, which exhibit enhanced catalytic activity due to their high surface area and uniform distribution.

One of the most notable applications of nickel tin trioxide is in the field of catalysis. The compound has been found to be an effective catalyst for various reactions, including the oxidation of alcohols and the reduction of nitro compounds. Its catalytic performance is attributed to its unique electronic structure and the presence of active sites on its surface. Recent research has also highlighted the potential of nickel-tin trioxide as a catalyst for water splitting reactions, which is crucial for generating hydrogen as a clean energy source.

In addition to its catalytic applications, nickel tin trioxide has shown promise in electronic applications. The compound exhibits semiconductor properties, making it a candidate for use in electronic devices such as sensors and photovoltaic cells. Recent studies have investigated the electrical properties of nickel-tin trioxide thin films and their suitability for use in transparent conductive electrodes. These findings suggest that the compound could play a significant role in the development of next-generation electronic devices.

The environmental applications of nickel tin trioxide are equally compelling. The compound has been studied as an adsorbent for removing heavy metals from industrial wastewater. Its ability to adsorb pollutants such as lead and cadmium ions makes it a valuable material for environmental remediation. Recent research has focused on enhancing the adsorption capacity of nickel-tin trioxide by modifying its surface chemistry or incorporating it into composite materials.

The structural properties of nickel tin trioxide are another area of active research. The compound crystallizes in a specific crystallographic structure that influences its physical and chemical properties. Recent studies have employed advanced characterization techniques such as X-ray diffraction (XRD) and scanning electron microscopy (SEM) to investigate the microstructural features of nickel-tin trioxide. These studies have provided insights into the relationship between the material's structure and its functional properties.

In conclusion, nickel tin trioxide (CAS No. 12035-38-0) is a versatile compound with a wide range of potential applications in catalysis, electronics, and environmental science. Its unique properties, combined with recent advancements in synthesis and characterization techniques, make it a subject of ongoing research interest. As scientists continue to explore its capabilities, nickel-tin trioxide is poised to make significant contributions to various industries and technologies.